5-Methyl-2-pentyl-4-phenyl-1,3-oxazole

• CAS RN: 89150-37-8
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 5-methyl-2-pentyl-4-phenyl-1,3-oxazole
• InChI: InChI=1S/C15H19NO/c1-3-4-6-11-14-16-15(12(2)17-14)13-9-7-5-8-10-13/h5,7-10H,3-4,6,11H2,1-2H3
• InChI Key: PCMKMYKILWQNCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NC(=C(O1)C)C2=CC=CC=C2

Description

5-Methyl-2-pentyl-4-phenyl-1,3-oxazole is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorous oxychloride (5.58 ml) was added to a solution of 1-hexanoylamino-1-phenyl-2-propanone (4.94 g) in toluene (50 ml) and the solution was refluxed with stirring for 40 minutes. The solvent was distilled off and water was added to the residue. The mixture was neutralized with potassium carbonate and extracted with ethyl acetate. The extract was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and the residue was purified by silica gel chromatography [silice gel: 80 g; eluent: hexane-ethyl ether (4:1)] to give an oil of 5-methyl-2-pentyl-4-phenyloxazole, yield 4.25 g (92.8%).